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Compound of Interest

Compound Name: 2,5-Dimethoxytetrahydrofuran

Cat. No.: B146720

Technical Support Center: 2,5-
Dimethoxytetrahydrofuran

This technical support center provides guidance for researchers, scientists, and drug
development professionals on the safe handling and disposal of 2,5-
dimethoxytetrahydrofuran.

Frequently Asked Questions (FAQSs)

Q1: What are the primary hazards associated with 2,5-dimethoxytetrahydrofuran?

Al: 2,5-Dimethoxytetrahydrofuran is a flammable liquid and vapor that can cause serious
eye irritation and is toxic if inhaled.[1][2] It may also cause skin and respiratory irritation.[3][4]
Long-term exposure may have cumulative health effects, and there is limited evidence of a
carcinogenic effect.[3] It is crucial to handle this chemical with appropriate safety precautions.
One of the significant risks is the potential for the formation of explosive peroxides, especially
when it is in long-standing contact with air and light.[3]

Q2: What are the proper storage conditions for 2,5-dimethoxytetrahydrofuran?

A2: Store in original, tightly closed containers in a cool, dry, and well-ventilated area designated
for flammable liquids.[2][3][4] The storage area should be away from incompatible materials
such as acids and bases, as well as sources of ignition like heat, sparks, and open flames.[2]
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[3][4] It is recommended to use non-sparking ventilation systems and explosion-proof
equipment.[3][4] Unopened containers can be stored for up to 18 months, while opened
containers should not be stored for more than 12 months.[3] Always record the date of receipt
and opening on the container.[3]

Q3: What personal protective equipment (PPE) is required when working with this chemical?

A3: A comprehensive range of PPE is necessary for handling 2,5-dimethoxytetrahydrofuran
safely. This includes:

Eye/Face Protection: Tightly fitting safety goggles or a face shield.[1][2][5]

Skin Protection: Chemical-resistant gloves (e.g., PVC), flame-retardant and impervious
clothing, and safety footwear.[1][4][5]

Respiratory Protection: If exposure limits are exceeded or ventilation is inadequate, a full-
face respirator with an appropriate filter (Type A-P or equivalent) is required.[1][3]

Always work in a well-ventilated area, preferably under a chemical fume hood.[2]
Q4: How should | dispose of 2,5-dimethoxytetrahydrofuran waste?

A4: 2,5-Dimethoxytetrahydrofuran and its container must be disposed of as hazardous waste
in accordance with local, state, and federal regulations.[3] It is recommended to use a licensed
professional waste disposal service.[5] One disposal method is to burn the chemical in a
chemical incinerator equipped with an afterburner and scrubber.[5] Do not dispose of it down
the drain.

Troubleshooting Guides

Scenario 1: Accidental Spill

o Immediate Action: Evacuate the area and remove all sources of ignition.[2][3]
» Ventilation: Ensure the area is well-ventilated.

o Personal Protection: Wear appropriate PPE, including respiratory protection, chemical-
resistant gloves, and eye protection.[3]
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» Containment: For small spills, contain and absorb the liquid with an inert material like
vermiculite, sand, or earth.[3]

o Cleanup: Collect the absorbed material and residues into a labeled, sealable container for
hazardous waste disposal.[3] Use non-sparking tools for cleanup.[2][4]

» Decontamination: Wash the spill area thoroughly.
Scenario 2: Eye or Skin Contact

o Eye Contact: Immediately flush the eyes with plenty of fresh, running water for at least 15
minutes, holding the eyelids open.[1][2] Remove contact lenses if present and easy to do so.
[1] Seek immediate medical attention.[2]

o Skin Contact: Immediately remove all contaminated clothing.[1] Wash the affected skin area
with soap and plenty of water.[1] If irritation persists, seek medical advice.[4]

Scenario 3: Inhalation

o Immediate Action: Move the affected person to fresh air and keep them comfortable for
breathing.[1]

o Medical Assistance: If breathing is difficult or the person is not breathing, provide artificial
respiration (do not use mouth-to-mouth) and seek immediate emergency medical help.[1][2]

Data Presentation
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Property Value

Synonyms Tetrahydro-2,5-dimethoxyfuran
CAS Number 696-59-3

Molecular Formula C6H1203

Molecular Weight 132.16 g/mol

Appearance Colorless liquid

Boiling Point 145-147 °C

Melting Point -45 °C

Flash Point 38 °C (100.4 °F) - closed cup
Density 1.02 g/mL at 25 °C

Solubility in Water

350 g/L at 20 °C

Hazard Classifications

Flammable Liquid (Category 3), Acute Toxicity
(Inhalation, Category 3), Serious Eye Irritation

(Category 2), Skin Irritation (Category 2)

Experimental Protocols

Standard Operating Procedure for Handling 2,5-Dimethoxytetrahydrofuran

e Preparation:

o Ensure a chemical fume hood is operational.

o Gather all necessary PPE: safety goggles, face shield, chemical-resistant gloves, and a

lab coat.

o Have spill cleanup materials readily available.

o Ensure eyewash stations and safety showers are accessible.[4]

e Handling:
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Ground and bond all containers and receiving equipment to prevent static discharge.[1]

[e]

o

Use only non-sparking tools.[1]

[¢]

Avoid breathing vapors or mist.[2]

[¢]

Keep the container tightly closed when not in use.[2]

o Avoid contact with skin, eyes, and clothing.[2]

o Waste Disposal:

o Collect all waste containing 2,5-dimethoxytetrahydrofuran in a designated, labeled
hazardous waste container.

o Follow institutional and regulatory guidelines for hazardous waste disposal.[3]

Visualizations
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Start: Handling 2,5-Dimethoxytetrahydrofuran

:

Assess Risks & Review SDS

Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

Handle in a Fume Hood
Away from Ignition Sources

Spill Occurs?

Continue Experiment Follow Spill Cleanup Protocol

Collect Waste in a
Labeled Hazardous Container

Dispose of Waste via

Licensed Service

End of Process

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 2,5-dimethoxytetrahydrofuran.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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